ethyl 2-(1-ethyl-1H-pyrazole-5-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[(2-ethylpyrazole-3-carbonyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C20H28N4O3S.ClH/c1-7-24-13(9-10-21-24)16(25)22-17-14(18(26)27-8-2)12-11-19(3,4)23-20(5,6)15(12)28-17;/h9-10,23H,7-8,11H2,1-6H3,(H,22,25);1H
• InChI Key: QKLDUAGPJDECGP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)NC2=C(C3=C(S2)C(NC(C3)(C)C)(C)C)C(=O)OCC.Cl
• Molecular Formula: C20H29ClN4O3S
• Molecular Weight: 441.0 g/mol

Description

1H-pyrazole-5-carboxamide derivatives have been the focus of increasing interest over the past decades because of their low toxicity and high bioactivity. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often incorporated as a core structure into pesticide molecules for the purpose of improving bioactivity.

Synthesis Analysis

A series of novel 1H-pyrazole-5-carboxamide compounds containing the phenyl thiazole moiety were designed and synthesized by a facile method. Most target compounds were obtained in overall yields in the range of 30–50%.

Molecular Structure Analysis

The pyrazole ring plays an important role in drug design. In particular, 1H-pyrazole-5-carboxamide derivatives are distinguished by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Chemical Reactions Analysis

In the search for novel compounds with insecticidal activity, several pyrazole carboxylic acid derivatives were designed guided by the lead compound tebufenpyrad. An oxazole or thiazole ring (moiety A) was introduced into the 1H-pyrazole-5-carboxamide.

Scientific Research Applications

Synthesis and Chemical Properties

• Polyazanaphthalenes Synthesis : Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were converted into various derivatives, demonstrating the versatility of similar compounds in synthesizing polyazanaphthalenes and related heterocyclic compounds (Harb et al., 1989).

• Pesticide Intermediate Synthesis : Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate serves as an important intermediate for synthesizing chlorantraniliprole, a pesticide, showcasing the compound's role in agrichemical development (Yeming Ju, 2014).

• Catalyzed Annulation : Demonstrated the use of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation with N-tosylimines, leading to the synthesis of highly functionalized tetrahydropyridines, highlighting the compound's utility in complex chemical synthesis (Xue-Feng Zhu et al., 2003).

Mechanism of Action

Target of Action

It is known that similar compounds, such as 5-amino-pyrazoles, have been used in the synthetic preparation of highly potent agonists of gpr109b .

Mode of Action

It can be inferred from related compounds that it may interact with its targets through a variety of mechanisms, potentially including binding with high affinity to multiple receptors .

Biochemical Pathways

Indole derivatives, which share some structural similarities with this compound, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a variety of biochemical pathways.

Result of Action

Related compounds have been shown to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Action Environment

It is known that factors such as temperature, ph, and the presence of other compounds can significantly impact the action of similar compounds .